Cas no 1804316-63-9 (Ethyl 3-fluoro-5-nitro-2-(trifluoromethoxy)pyridine-4-acetate)

• Product Name: Ethyl 3-fluoro-5-nitro-2-(trifluoromethoxy)pyridine-4-acetate
• CAS No: 1804316-63-9
• MF: C₁₀H₈F₄N₂O₅
• MW: 312.174536705017
• CID: 4829084
• Update Time: 2025-05-22

Ethyl 3-fluoro-5-nitro-2-(trifluoromethoxy)pyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-fluoro-5-nitro-2-(trifluoromethoxy)pyridine-4-acetate

• Inchi： 1S/C10H8F4N2O5/c1-2-20-7(17)3-5-6(16(18)19)4-15-9(8(5)11)21-10(12,13)14/h4H,2-3H2,1H3
• InChI Key： PJUZEPHTUDVAHZ-UHFFFAOYSA-N
• SMILES： FC1C(=NC=C(C=1CC(=O)OCC)[N+](=O)[O-])OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 387
• XLogP3: 2.5
• Topological Polar Surface Area: 94.2

Additional information on Ethyl 3-fluoro-5-nitro-2-(trifluoromethoxy)pyridine-4-acetate

Comprehensive Overview of Ethyl 3-fluoro-5-nitro-2-(trifluoromethoxy)pyridine-4-acetate (CAS No. 1804316-63-9)

Ethyl 3-fluoro-5-nitro-2-(trifluoromethoxy)pyridine-4-acetate is a specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, identified by its CAS number 1804316-63-9, features a unique molecular structure combining fluoro, nitro, and trifluoromethoxy functional groups. Its ethyl acetate moiety further enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

The growing interest in fluorinated pyridines stems from their role in drug discovery, particularly in the development of bioactive molecules. Researchers are increasingly focusing on nitro-substituted heterocycles due to their potential in creating antimicrobial and anti-inflammatory agents. The trifluoromethoxy group in this compound is particularly noteworthy, as it often improves metabolic stability and bioavailability in drug candidates.

In recent years, the demand for high-value chemical intermediates like Ethyl 3-fluoro-5-nitro-2-(trifluoromethoxy)pyridine-4-acetate has surged, driven by advancements in precision medicine and crop protection technologies. The compound's structural versatility allows for diverse modifications, addressing key challenges in small molecule therapeutics and agrochemical formulations.

From a synthetic chemistry perspective, this compound exemplifies the strategic incorporation of electron-withdrawing groups to modulate reactivity. The fluoro and nitro substituents work synergistically to direct subsequent chemical transformations, while the trifluoromethoxy group contributes to the molecule's overall lipophilicity. These characteristics make it particularly useful in cross-coupling reactions and nucleophilic aromatic substitutions.

The compound's relevance extends to material science applications, where fluorinated aromatic systems are increasingly employed in organic electronics and liquid crystal displays. Its thermal stability and electronic properties make it a candidate for developing advanced functional materials with specific optoelectronic characteristics.

Quality control of Ethyl 3-fluoro-5-nitro-2-(trifluoromethoxy)pyridine-4-acetate typically involves advanced analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the compound meets the stringent purity requirements for pharmaceutical intermediates, where even minor impurities can significantly impact downstream applications.

Environmental considerations surrounding fluorinated compounds have prompted research into more sustainable synthetic routes for molecules like CAS 1804316-63-9. Recent innovations in green chemistry approaches aim to reduce the ecological footprint of such syntheses while maintaining high yields and selectivity.

The storage and handling of this compound require attention to its chemical stability. While not classified as hazardous under standard conditions, proper precautions should be taken to prevent degradation, particularly protection from moisture and light exposure, which could affect its performance in sensitive applications.

Future research directions for pyridine-based fluorinated compounds like this one include exploring their potential in targeted drug delivery systems and as building blocks for metal-organic frameworks (MOFs). The unique electronic properties imparted by its multiple substituents make it particularly interesting for these emerging applications.

For researchers sourcing Ethyl 3-fluoro-5-nitro-2-(trifluoromethoxy)pyridine-4-acetate, it's essential to verify the supplier's analytical data and certificates of analysis. The compound's quality can significantly influence experimental outcomes, especially in sensitive medicinal chemistry applications where reproducibility is crucial.